Cas no 72846-00-5 (1-Benzyl-5-phenylbarbituric acid)

• Product Name: 1-Benzyl-5-phenylbarbituric acid
• CAS No: 72846-00-5
• MF: C₁₇H₁₄N₂O₃
• MW: 294.304664134979
• CID: 59391
• PubChem ID: 87558723
• Update Time: 2025-04-18

1-Benzyl-5-phenylbarbituric acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-5-phenylpyrimidine-2,4,6(1H,3H,5H)-trione
• 1-Phenylmethyl-5-phenyl-barbituric acid
• 1-Benzyl-5-phenylbarbituric Acid
• 1-benzyl-5-phenyl-1,3-diazinane-2,4,6-trione
• Benzyl-5-phenylbarbituric acid
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-phenyl-1-(phenylmethyl)-
• KCWWCWMGJOWTMY-UHFFFAOYSA-N
• 5-phenyl-1-benzyl-1,3,5-trihydropyrimidine-2,4,6-trione
• 1-benzyl-5-phenylbarbiturate
• 1-Benzyl-5-phenylbarbituricAcid
• AS-68395
• NS00061776
• W-104477
• SCHEMBL66999
• SY036840
• DTXSID10888290
• 3-benzyl-5-phenylpyrimidine-2,4,6(1H,3H)-trione
• AC-8768
• J-650374
• 72846-00-5
• MFCD00082750
• EINECS 276-940-2
• 1-Benzyl-5-phenylbarbituric acid, AldrichCPR
• AKOS015889672
• SCHEMBL16592581
• DB-022619
• 1-Benzyl-5-phenylbarbituric acid

• MDL： MFCD00082750
• Inchi： 1S/C17H14N2O3/c20-15-14(13-9-5-2-6-10-13)16(21)19(17(22)18-15)11-12-7-3-1-4-8-12/h1-10,14H,11H2,(H,18,20,22)
• InChI Key： KCWWCWMGJOWTMY-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC(N1CC1C=CC=CC=1)=O)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 294.10000
• Monoisotopic Mass: 294.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 2.2
• Topological Polar Surface Area: 66.5

Experimental Properties

• Color/Form: Powder
• Density: 1.304
• Melting Point: 160.0 to 166.0 deg-C
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.621
• Water Partition Coefficient: Soluble in acetone. Slightly soluble in water.
• PSA: 66.48000
• LogP: 2.31550
• Solubility: Insoluble in water

1-Benzyl-5-phenylbarbituric acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 25
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S22;S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones